Cas no 61370-52-3 (L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-)

• Product Name: L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-
• CAS No: 61370-52-3
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 3459893
• PubChem ID: 107564391
• Update Time: 2025-06-13

L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)- Chemical and Physical Properties

Names and Identifiers

• L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-
• EN300-740800
• 61370-52-3
• (2S)-2-[2-(dimethylamino)acetamido]pentanoic acid

• Inchi： 1S/C9H18N2O3/c1-4-5-7(9(13)14)10-8(12)6-11(2)3/h7H,4-6H2,1-3H3,(H,10,12)(H,13,14)/t7-/m0/s1
• InChI Key： NKAHAPDYZBXWKB-ZETCQYMHSA-N
• SMILES： OC([C@H](CCC)NC(CN(C)C)=O)=O

Computed Properties

• Exact Mass: 202.13174244Da
• Monoisotopic Mass: 202.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-

Introduction to L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)- (CAS No. 61370-52-3)

L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-, is a significant compound in the field of pharmaceutical chemistry and biochemistry, with the chemical formula C₇H₁₃NO₃. This compound, identified by its unique Chemical Abstracts Service (CAS) number 61370-52-3, has garnered attention due to its potential applications in various medical and biochemical research areas. The molecular structure of L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-, consists of an amide group linked to a dimethylglycyl moiety, making it a versatile intermediate in the synthesis of more complex molecules.

The compound's significance is further underscored by its role in the development of novel therapeutic agents. In recent years, there has been a growing interest in exploring the pharmacological properties of L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-, particularly in the context of its potential as a precursor for drugs targeting neurological disorders. Studies have begun to uncover its interactions with biological pathways, which may lead to innovative treatments for conditions such as epilepsy and neurodegenerative diseases.

One of the most compelling aspects of L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-, is its structural similarity to certain amino acids. This similarity allows it to mimic the behavior of natural amino acids within biological systems, making it a valuable tool in research focused on enzyme inhibition and metabolic pathways. Researchers have noted that its ability to interfere with specific enzymatic reactions could provide insights into the development of targeted therapies for metabolic disorders.

Recent advancements in computational chemistry have enabled more precise modeling of L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-,'s interactions with biological targets. These models have helped scientists predict how the compound might behave within complex biological environments, offering a more nuanced understanding of its potential therapeutic applications. For instance, simulations have shown that it may interact with certain neurotransmitter receptors, which could be pivotal in developing treatments for cognitive impairments.

The synthesis of L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-, is another area where significant progress has been made. Modern synthetic techniques have allowed for more efficient and scalable production methods, reducing costs and increasing availability for research purposes. This has opened up new avenues for experimentation and drug discovery. Researchers are now able to produce larger quantities of the compound, enabling more comprehensive studies on its pharmacological properties.

In addition to its pharmaceutical applications, L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-, has shown promise in agricultural research. Its structural properties make it a candidate for developing bioactive compounds that could enhance crop resistance or improve nutrient uptake. This dual utility highlights the compound's broad applicability across multiple scientific disciplines.

The future prospects for L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-, are bright, with ongoing research aiming to unlock its full potential. As our understanding of biological systems continues to evolve, so too will the applications of this versatile compound. It is anticipated that L-NORVALINE, N-(N,N-DIMETHYLGLYCYL)-, will play a crucial role in the next generation of therapeutic agents and biochemical research tools.